Cas no 959576-00-2 ((2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid)

• Product Name: (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• CAS No: 959576-00-2
• MF: C₂₅H₂₃NO₆
• MW: 433.45322728157
• MDL: MFCD07363639
• CID: 1035615
• PubChem ID: 2762362
• Update Time: 2025-10-21

(2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• (2S,3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• DTXSID40376175
• N-Fmoc-(2S,3S)-3-Amino-2-hydroxy-3-(3-methoxy-phenyl)-propionic acid
• (2S,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• AKOS015949760
• (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoicacid
• 959576-00-2
• n-fmoc-3-(s)-amino-2-(s)-hydroxy-3-(3-methoxyphenyl)propanoic acid
• PS-12861
• MFCD07363639
• N-(9H-Fluoren-9-yl)MethOxy]Carbonyl (2S,3S)-3-Amino-2-hydroxy-3-(3-methoxy-phenyl)propionic acid

• MDL： MFCD07363639
• Inchi： 1S/C25H23NO6/c1-31-16-8-6-7-15(13-16)22(23(27)24(28)29)26-25(30)32-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-13,21-23,27H,14H2,1H3,(H,26,30)(H,28,29)/t22-,23-/m0/s1
• InChI Key： PCSLZQDFFWPZQG-GOTSBHOMSA-N
• SMILES： O(C(N[C@@H](C1C=CC=C(C=1)OC)[C@@H](C(=O)O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.15300
• Monoisotopic Mass: 433.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 108.58000
• LogP: 3.92490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid

Comprehensive Analysis of (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid (CAS No. 959576-00-2)

The compound (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid (CAS No. 959576-00-2) is a highly specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc-protected amino group and the 3-methoxyphenyl moiety, make it a valuable building block for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acids" and "chiral synthons for drug discovery," reflecting its relevance in modern medicinal chemistry.

In the context of peptide synthesis, this compound serves as a critical intermediate due to its stereospecific configuration (2S,3S) and the presence of a hydroxy group, which can influence molecular interactions. The Fmoc group is particularly noteworthy, as it is a cornerstone of solid-phase peptide synthesis (SPPS), a technique dominating current trends in "peptide therapeutics" and "bioconjugation strategies." Its CAS No. 959576-00-2 is often queried in databases like PubChem and Reaxys, highlighting its importance in high-throughput screening.

The 3-methoxyphenyl substituent in this molecule has drawn attention in drug design, particularly for targeting GPCRs (G-protein-coupled receptors) and enzymes. Recent studies on "structure-activity relationships (SAR)" emphasize the role of such aromatic groups in modulating bioavailability and binding affinity. This aligns with the growing interest in "fragment-based drug discovery" and "small molecule modulators," where 959576-00-2 could serve as a versatile scaffold.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification. This adaptability is crucial for researchers investigating "click chemistry applications" or "prodrug development." The hydroxy group at the 2-position also offers opportunities for glycosylation or phosphorylation, expanding its utility in "post-translational modification studies."

Quality control of (2S,3S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-hydroxy-3-(3-methoxyphenyl)propanoic acid typically involves HPLC and chiral chromatography to ensure enantiomeric purity—a key concern for regulatory compliance in "GMP-grade peptide synthesis." Analytical data, including NMR and mass spectra, are frequently requested by purchasers, underscoring the demand for transparency in "high-purity pharmaceutical intermediates."

In summary, CAS No. 959576-00-2 represents a multifaceted tool for researchers exploring "peptide-based therapeutics," "chiral auxiliaries," and "targeted drug delivery systems." Its structural complexity and functional diversity position it at the intersection of organic chemistry and biomedical innovation, addressing pressing questions in "personalized medicine" and "biocatalysis."